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Compound of Interest

Compound Name: (R)-Carisbamate-d4

Cat. No.: B587630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of (R)-Carisbamate-d4, a deuterium-labeled stable isotope of (R)-

Carisbamate. This document is intended for use by professionals in pharmaceutical research

and development.

(R)-Carisbamate-d4 serves as a critical internal standard for the quantitative analysis of

Carisbamate in various biological matrices, leveraging the precision of stable isotope dilution

methods.[1] Carisbamate, an alkyl-carbamate, has been investigated for its anticonvulsant

properties in the treatment of partial-onset epilepsy.[2] Its mechanism of action, while not fully

elucidated, is believed to involve the modulation of voltage-gated sodium channels.[2]

Chemical and Physical Properties
The incorporation of four deuterium atoms into the (R)-Carisbamate structure results in a

distinct molecular weight, which is essential for its use in mass spectrometry-based assays.

The key properties of (R)-Carisbamate-d4 and its non-labeled counterpart are summarized

below for comparison.
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Property (R)-Carisbamate-d4 (R)-Carisbamate

CAS Number 1287128-99-7 194085-74-0[3]

Molecular Formula C₉H₆D₄ClNO₃ C₉H₁₀ClNO₃[3]

Molecular Weight 219.66 g/mol 215.63 g/mol [3]

Synonyms

(1R)-1-(2-Chlorophenyl-

d4)-1,2-ethanediol 2-

Carbamate

[(2R)-2-(2-chlorophenyl)-2-

hydroxyethyl] carbamate[3]

Chemical Class
Alkyl-carbamate, Isotope-

Labeled Compound[1][4]
Alkyl-carbamate[4]

Application
Labeled internal standard for

clinical mass spectrometry[1]
Antiepileptic agent[2][5]

Storage 2-8°C Refrigerator -20°C[5]

Chemical Structure
(R)-Carisbamate-d4 is structurally identical to (R)-Carisbamate, with the exception of four

deuterium atoms replacing hydrogen atoms on the 2-chlorophenyl ring. This substitution

provides mass stability for analytical applications without significantly altering the chemical

behavior of the molecule.
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1. Sample Collection
(e.g., Plasma)

2. Sample Preparation
(Protein Precipitation/Extraction)

3. Spiking with
(R)-Carisbamate-d4 (Internal Standard)

4. LC-MS/MS Analysis
(Separation & Detection)

5. Data Processing & Quantification
(Analyte/IS Peak Area Ratio)

Result: Accurate Carisbamate
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. taylorandfrancis.com [taylorandfrancis.com]

3. (R)-Carisbamate | C9H10ClNO3 | CID 9942577 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. glpbio.com [glpbio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b587630?utm_src=pdf-body-img
https://www.benchchem.com/product/b587630?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/r-carisbamate-d4.html
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Carisbamate/
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Carisbamate
https://www.researchgate.net/figure/Chemical-structure-of-some-alkyl-carbamates-with-antiseizure-activity-Carisbamate_fig1_372800783
https://www.glpbio.com/sp/carisbamate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to (R)-Carisbamate-d4:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587630#r-carisbamate-d4-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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